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Compound of Interest

Compound Name: Perrhenic acid

Cat. No.: B083028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

perrhenic acid (HReO₄) solutions. The information compiled herein is intended to serve as a

critical resource for professionals in research, scientific, and drug development fields where

perrhenic acid may be utilized as a catalyst or precursor. This document details key

thermodynamic data, outlines experimental protocols for their determination, and presents

logical workflows for synthesis and analysis.

Core Thermodynamic and Physical Properties
Perrhenic acid is a strong acid that is typically available as an aqueous solution.[1] Its

thermodynamic and physical properties are crucial for understanding its behavior in various

chemical processes. While comprehensive thermodynamic data for aqueous solutions across a

wide range of concentrations are not extensively tabulated in publicly available literature, this

guide consolidates the key reported values.

Physical Properties of Perrhenic Acid Solutions
Solutions of perrhenic acid are colorless to pale yellow liquids.[2] The density of these

solutions is dependent on the concentration of perrhenic acid.
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Property Value Notes

Appearance Colorless to pale yellow liquid [2]

Boiling Point 102 °C (at 101,325 Pa)
For a solution of unspecified

concentration.[3]

Density 2.16 g/mL at 25 °C
For a solution of unspecified

concentration.[3]

2.61 g/mL at 25 °C
For a solution of unspecified

concentration.[2]

1.80 - 2.70 g/mL
For solutions with 40-60% Re

content.[4]

Solubility
Very soluble in water and

organic solvents.
[3]

Standard Thermodynamic Properties
The following table summarizes the standard thermodynamic properties for solid perrhenic
acid (HReO₄) and the aqueous perrhenate ion (ReO₄⁻). These values are fundamental for

thermodynamic calculations involving perrhenic acid.

Substance/Ion State ΔfH° (kJ/mol) ΔGf° (kJ/mol) S° (J/mol·K)

Perrhenic Acid

(HReO₄)
solid -762.3 -656.4 158.2

Perrhenate Ion

(ReO₄⁻)
aq - - 199.0

Note: Data for aqueous perrhenic acid solutions across a range of concentrations are not

readily available in comprehensive tabular form. The value for the standard ionic entropy of the

aqueous perrhenate ion has been revised based on experimental data.
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Experimental Protocols for Determining
Thermodynamic Properties
The determination of thermodynamic properties of perrhenic acid solutions involves precise

experimental techniques. This section outlines the methodologies for measuring key

parameters.

Synthesis of High-Purity Perrhenic Acid
The preparation of high-purity perrhenic acid is a prerequisite for accurate thermodynamic

measurements. Several methods are employed, including chemical dissolution, ion exchange,

and solvent extraction.[5]

Protocol for Synthesis via Ion Exchange:

Preparation of Ammonium Perrhenate Solution: Dissolve a known quantity of ammonium

perrhenate (NH₄ReO₄) in deionized water.

Ion Exchange Column: Pass the ammonium perrhenate solution through a column packed

with a strongly acidic cation exchange resin in the hydrogen form.

Elution: The ammonium ions (NH₄⁺) are exchanged for hydrogen ions (H⁺) on the resin,

resulting in a dilute solution of perrhenic acid eluting from the column.

Concentration: The dilute perrhenic acid solution is then concentrated to the desired level,

typically by vacuum evaporation, to yield a high-purity product.[6]

Calorimetry for Enthalpy of Solution
The enthalpy of solution is determined using a calorimeter, which measures the heat absorbed

or released during the dissolution process.[7]

General Protocol:

Calorimeter Setup: A well-insulated calorimeter, such as a nested Styrofoam cup system, is

used to minimize heat exchange with the surroundings.[8][9][10]
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Solvent Measurement: A precise volume of deionized water is placed in the calorimeter, and

its initial temperature is recorded over a period to establish a stable baseline.

Dissolution: A accurately weighed sample of a precursor, such as rhenium(VII) oxide

(Re₂O₇), is added to the water, and the dissolution process is initiated with stirring.

Temperature Monitoring: The temperature of the solution is continuously monitored until it

reaches a maximum or minimum and then stabilizes.

Calculation: The enthalpy of solution is calculated from the temperature change, the mass of

the solution, the specific heat capacity of the solution, and the number of moles of the solute.

Isopiestic Method for Activity and Osmotic Coefficients
The isopiestic method is a highly accurate technique for determining the activity and osmotic

coefficients of a solute in a solution by comparing its vapor pressure with that of a reference

solution with known properties.[11]

General Protocol:

Apparatus: The isopiestic setup consists of a desiccator or a sealed chamber containing

dishes for the sample and reference solutions, all placed on a block of a highly conductive

material to ensure thermal equilibrium.[12]

Sample Preparation: A known mass of the perrhenic acid solution is placed in one dish, and

a known mass of a reference electrolyte solution (e.g., NaCl or H₂SO₄) is placed in another.

Equilibration: The chamber is evacuated and placed in a constant-temperature bath. The

solvent (water) evaporates from the solution with higher vapor pressure and condenses into

the solution with lower vapor pressure until the vapor pressures of both solutions become

equal (isopiestic). This process may take several days to weeks to reach equilibrium.

Mass Measurement: Once equilibrium is reached, the masses of the solutions are

determined.

Calculation: The osmotic coefficients of the perrhenic acid solution are calculated from the

molalities of the sample and reference solutions at isopiestic equilibrium and the known
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osmotic coefficients of the reference electrolyte. Activity coefficients can then be derived from

the osmotic coefficients using the Gibbs-Duhem equation.

Mandatory Visualizations
Synthesis and Purification of Perrhenic Acid
The following diagram illustrates a common laboratory workflow for the synthesis of high-purity

perrhenic acid from ammonium perrhenate using an ion-exchange method.

Synthesis of Perrhenic Acid
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Workflow for Perrhenic Acid Synthesis
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Experimental Workflow for Thermodynamic Property
Determination
This diagram outlines the logical flow of experiments to determine the key thermodynamic

properties of perrhenic acid solutions.

Thermodynamic Property Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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